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Introduction
E129, also known as Allura Red AC, is a synthetic monoazo dye widely used in the food,

pharmaceutical, and cosmetic industries to impart a red color.[1][2] Its chemical name is

disodium 6-hydroxy-5-[(2-methoxy-5-methyl-4-sulfonatophenyl)azo]-2-naphthalenesulfonate.

The synthesis of this colorant is a well-established industrial process involving a two-step

chemical reaction: a diazotization reaction followed by an azo coupling reaction. This technical

guide provides an in-depth overview of the synthesis pathway of E129, including detailed

experimental protocols, quantitative data, and visualizations of the process.

Core Synthesis Pathway
The manufacturing process for Allura Red AC is a classic example of azo dye synthesis. The

overall process begins with the diazotization of an aromatic amine, followed by its coupling to a

suitable coupling component.[3][4][5]

The two primary reactants in the synthesis of E129 are:

p-Cresidine sulfonic acid (also known as 4-amino-5-methoxy-2-methylbenzenesulfonic acid

or 5-amino-4-methoxy-2-toluenesulfonic acid)

Schaeffer's salt (the sodium salt of 6-hydroxy-2-naphthalene sulfonic acid)[5]
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The synthesis proceeds in two main stages:

Diazotization of p-Cresidine Sulfonic Acid: In this step, the primary aromatic amine, p-

cresidine sulfonic acid, is converted into a diazonium salt. This is typically achieved by

reacting the amine with nitrous acid (HNO₂) under acidic conditions and at low temperatures.

The nitrous acid is generated in situ from the reaction of sodium nitrite (NaNO₂) with a strong

mineral acid, such as hydrochloric acid (HCl).

Azo Coupling: The resulting diazonium salt is then coupled with Schaeffer's salt. This

electrophilic aromatic substitution reaction forms the characteristic azo bond (-N=N-) that

links the two aromatic rings, creating the final Allura Red AC molecule.

Experimental Protocols
While specific industrial protocols are often proprietary, the following sections detail the general

laboratory-scale procedures for the synthesis of Allura Red AC based on established chemical

principles for azo dye formation.

Stage 1: Diazotization of p-Cresidine Sulfonic Acid
Objective: To convert p-cresidine sulfonic acid into its corresponding diazonium salt.

Materials:

p-Cresidine sulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl, concentrated)

Ice

Distilled water

Procedure:

A suspension of p-cresidine sulfonic acid in water is prepared in a reaction vessel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated hydrochloric acid is added to the suspension to form the amine salt and create

an acidic environment.

The mixture is cooled to a temperature between 0 and 5°C using an ice bath. Maintaining a

low temperature is critical to prevent the decomposition of the unstable diazonium salt.

A solution of sodium nitrite in water is then added slowly to the cooled amine salt suspension

while stirring vigorously. The slow addition helps to control the exothermic reaction and

maintain the low temperature.

The reaction is typically stirred for a period of 15 to 30 minutes after the addition of the

sodium nitrite solution is complete to ensure the full conversion of the amine to the

diazonium salt. The completion of the diazotization can be checked using starch-iodide

paper, where an excess of nitrous acid will produce a blue-black color.

Stage 2: Azo Coupling Reaction
Objective: To couple the diazonium salt with Schaeffer's salt to form Allura Red AC.

Materials:

Diazonium salt solution from Stage 1

Schaeffer's salt (6-hydroxy-2-naphthalene sulfonic acid, sodium salt)

Sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃)

Sodium chloride (NaCl)

Distilled water

Procedure:

Schaeffer's salt is dissolved in an aqueous alkaline solution, typically using sodium hydroxide

or sodium carbonate, in a separate reaction vessel. The alkaline conditions are necessary to

activate the naphthol ring for the electrophilic attack of the diazonium salt.
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This alkaline solution of the coupling component is also cooled to a low temperature,

typically between 5 and 10°C.

The cold diazonium salt solution from Stage 1 is then slowly added to the cold alkaline

solution of Schaeffer's salt with constant agitation.

The pH of the reaction mixture is maintained in the alkaline range (typically pH 8-10)

throughout the addition to facilitate the coupling reaction. The progress of the coupling can

be monitored by spot testing on filter paper.

After the addition is complete, the reaction mixture is stirred for several hours to ensure the

completion of the coupling reaction.

Purification of Allura Red AC
Objective: To isolate and purify the synthesized Allura Red AC.

Procedure:

The Allura Red AC dye is precipitated from the reaction mixture by the addition of sodium

chloride, a process known as "salting out."[4]

The precipitated dye is then collected by filtration.

The filter cake is washed with a brine solution to remove unreacted starting materials and

other water-soluble impurities.

The purified dye is then dried to obtain the final product as a dark red powder.

Further purification to achieve a purity of greater than 99% for use as a standard substance

can be achieved using techniques like gel filtration chromatography.

Quantitative Data
The following table summarizes key quantitative parameters associated with the synthesis and

properties of Allura Red AC.
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Parameter Value Reference

Molecular Formula C₁₈H₁₄N₂Na₂O₈S₂ [1]

Molecular Weight 496.42 g/mol [1]

Typical Purity (Food Grade) ≥ 85% [5]

Maximum Absorption (λmax) in

Water
~504 nm [1][2]
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Caption: The two-step synthesis of Allura Red AC (E129).

Experimental Workflow for E129 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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